Cas no 1261991-78-9 (3-(3-Hydroxymethylphenyl)isonicotinic acid)

• Product Name: 3-(3-Hydroxymethylphenyl)isonicotinic acid
• CAS No: 1261991-78-9
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• CID: 1024874
• PubChem ID: 53222738
• Update Time: 2025-04-20

3-(3-Hydroxymethylphenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-(Hydroxymethyl)phenyl)isonicotinic acid
• ACMC-209b9y
• AG-H-79941
• AK-92003
• ANW-18884
• CTK5H1730
• MolPort-015-149-888
• 3-[3-(hydroxymethyl)phenyl]pyridine-4-carboxylic acid
• BS-20389
• 1261991-78-9
• 4-Pyridinecarboxylic acid, 3-[3-(hydroxymethyl)phenyl]-
• AKOS015892185
• 3-(3-HYDROXYMETHYLPHENYL)ISONICOTINIC ACID
• 3-(3-(Hydroxymethyl)phenyl)isonicotinicacid
• MFCD18316924
• CS-0209083
• DTXSID90687102
• A889508
• 3-(3-Hydroxymethylphenyl)isonicotinic acid

• MDL： H180927
• Inchi： 1S/C13H11NO3/c15-8-9-2-1-3-10(6-9)12-7-14-5-4-11(12)13(16)17/h1-7,15H,8H2,(H,16,17)
• InChI Key： YTODBIIMKRCNKY-UHFFFAOYSA-N
• SMILES： OCC1C=CC=C(C=1)C1C=NC=CC=1C(=O)O

Computed Properties

• Exact Mass: 229.07389321g/mol
• Monoisotopic Mass: 229.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines